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Compound of Interest

Compound Name: Tributyl phosphate

Cat. No.: B1683023

Essential Safety and Handling Guide for Tributyl
Phosphate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tributyl phosphate (TBP) in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Tributyl phosphate is a colorless to pale yellow, odorless liquid used as a solvent, plasticizer,
and anti-foaming agent.[1] While versatile, it presents several health and safety risks that
necessitate careful handling and adherence to established safety protocols.

Health Hazards of Tributyl Phosphate

Exposure to Tributyl phosphate can occur through inhalation, skin contact, eye contact, and
ingestion.[2] The adverse health effects depend on the dose, route, and duration of exposure.

[3]
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Exposure Route

Acute (Short-Term) Effects

Chronic (Long-Term) Effects

Inhalation

Irritation of the nose, throat,
and lungs, causing coughing
and shortness of breath.[1]
Higher exposures can lead to
pulmonary edema, a medical
emergency.[1] Other
symptoms may include
headache, drowsiness, and

tremors.[1]

Repeated exposure may lead
to the development of
bronchitis with symptoms like a

persistent cough and phlegm.

[1]

Skin Contact

Can cause irritation, redness,
and swelling.[4] The substance
can be absorbed through the
skin.[1][2]

Prolonged or repeated
exposure may cause damage
to the bladder and blood
system.[4]

Eye Contact

Can cause severe irritation
with symptoms like redness,
tearing, stinging, and pain.[2]

[3]4]

Not specified in the provided

results.

Ingestion

May irritate the mouth, throat,
and stomach, leading to
abdominal pain, nausea, and
vomiting.[4] May also cause
effects on the bladder.[2]

Potential for damage to the
bladder.[2][4]

Tributyl phosphate is also suspected of causing cancer and is classified as a Category 2

reproductive toxicant, meaning it may have adverse effects on fertility and development.[5][6][7]

Exposure Limits

Various regulatory bodies have established occupational exposure limits for Tributyl

phosphate to minimize the risk of adverse health effects.
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Organization Limit Type Value

) PEL-TWA (Permissible
OSHA (Occupational Safety o

o ) Exposure Limit - Time- 5 mg/m3[8]
and Health Administration) _

Weighted Average)
NIOSH (National Institute for )
) IDLH (Immediately Dangerous

Occupational Safety and 30 ppm[8]

Health)

to Life or Health)

ACGIH (American Conference
of Governmental Industrial

Hygienists)

TLV-TWA (Threshold Limit
Value - Time-Weighted

Average)

5 mg/m3 (as TWA); A3
(confirmed animal carcinogen
with unknown relevance to

humans)[2]

CAMEO Chemicals

TLV-TWA

0.2 ppm[8]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Tributyl

phosphate to prevent exposure.
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Protection Type Recommended Equipment Specifications and Notes

Must be worn to prevent
] Safety goggles or safety ]
Eye Protection o ) splashes and contact with
glasses with side shields.[4][8]
vapors.[3][9]

Nitrile gloves are often
recommended for protection
against oils, greases, acids,
and caustics, but are not
suitable for strong oxidizing
agents, aromatic solvents,

ketones, and acetates.[10]

Solvent-resistant or rubber Butyl rubber gloves offer
gloves.[1][8] Protective protection against a wide
Skin Protection clothing, including long- variety of chemicals but may

sleeved shirts, long pants, and not be suitable for aliphatic

protective footwear.[4][9] and aromatic hydrocarbons.
[10] It is crucial to check the
glove manufacturer's chemical
compatibility chart.[7][11]
Contaminated clothing should
be removed promptly and
laundered by trained
individuals.[1]
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For exposures over 0.2 mg/m3,
a MSHA/NIOSH-approved

supplied-air respirator with a

A NIOSH-approved air- full facepiece operated in a
purifying respirator with positive-pressure mode is
organic vapor cartridges and recommended.[1] For potential
Respiratory Protection N-95 filters should be worn if exposures above 30 ppm
ventilation is inadequate or (IDLH), a MSHA/NIOSH-
airborne concentrations are approved self-contained
unknown.[2][4] breathing apparatus (SCBA)

with a full facepiece in positive-
pressure mode is required.[1]
[12]

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Always handle Tributyl phosphate in a well-ventilated area.[13] Use local
exhaust ventilation or other engineering controls to maintain airborne concentrations below
exposure limits.[4]

Avoid Contact: Avoid all personal contact, including inhalation of vapors and direct contact
with skin and eyes.[13][14]

Hygiene Practices: Do not eat, drink, or smoke in areas where Tributyl phosphate is
handled or stored.[1][9] Wash hands thoroughly after handling.[1][9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
[13][14] Keep away from heat, sparks, and open flames.[9] Store separately from bases and
strong oxidants.[2]

Emergency Equipment: Ensure that emergency eyewash fountains and safety showers are
readily accessible in the immediate work area.[1]

Spill and Leak Response
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Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]
Ventilate: Ventilate the area of the spill or leak.[1]
Remove Ignition Sources: Eliminate all sources of ignition.[1][13]

Containment: Wearing appropriate PPE, contain the spill. Absorb the liquid with an inert
material such as vermiculite, dry sand, or earth.[1][2] Do not use combustible materials like
sawdust.

Collection: Collect the absorbed material and place it into sealed, labeled containers for
disposal.[1][2][14]

Decontamination: Clean the spill area thoroughly with soap and water.[6]

Reporting: Notify the appropriate environmental health and safety personnel.

Disposal Plan

Waste Characterization: Tributyl phosphate and materials contaminated with it may be
classified as hazardous waste.[1]

Containerization: Collect waste in suitable, closed, and clearly labeled containers.[13][14] Do
not mix with other waste.[14]

Disposal Method: Dispose of the waste through a licensed disposal company.[14] A common
method is to dissolve the Tributyl phosphate in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[14]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,
and national environmental regulations.[1][14][15] Do not let the product enter drains or
waterways.[13][14]

Emergency First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air.[6][8] If breathing
has stopped, provide artificial respiration.[8]

Seek immediate medical attention.[6][8]

Skin Contact

Immediately remove all contaminated clothing.
[13] Wash the affected area with plenty of soap
and water.[6][8] Seek medical attention if

irritation occurs or persists.[6][15]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.
[8][15] Remove contact lenses if present and
easy to do.[9][15] Seek immediate medical
attention.[6][13]

Ingestion

Rinse the mouth with water.[2][6][9] Do NOT
induce vomiting.[9] Seek immediate medical
attention.[9][15]

Workflow for Handling Tributyl Phosphate

The following diagram illustrates the logical workflow for the safe handling of Tributyl

phosphate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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